Cas no 1318865-18-7 (Trans-4-((R)-1-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride)
Trans-4-((R)-1-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Trans-4-((R)-1-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride
- 1318865-18-7
- trans-(R)-4-(1-aminoethyl)cyclohexanecarboxylic acid hydrochloride
- trans-(1R,4r)-4-((R)-1-Aminoethyl)cyclohexanecarboxylic acid hydrochloride
-
- Inchi: 1S/C9H17NO2.ClH/c1-6(10)7-2-4-8(5-3-7)9(11)12;/h6-8H,2-5,10H2,1H3,(H,11,12);1H/t6-,7?,8?;/m1./s1
- InChI Key: PPSTUJSAOIAVHT-PUFYQOQHSA-N
- SMILES: Cl.OC(C1CCC([C@@H](C)N)CC1)=O
Computed Properties
- Exact Mass: 207.1026065g/mol
- Monoisotopic Mass: 207.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Melting Point: 254 °C(Solv: ethanol (64-17-5); acetonitrile (75-05-8))
Trans-4-((R)-1-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1635309-100mg |
trans-(1R,4r)-4-((R)-1-Aminoethyl)cyclohexanecarboxylic acid hydrochloride |
1318865-18-7 | 98% | 100mg |
¥663.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1635309-250mg |
trans-(1R,4r)-4-((R)-1-Aminoethyl)cyclohexanecarboxylic acid hydrochloride |
1318865-18-7 | 98% | 250mg |
¥991.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1635309-1g |
trans-(1R,4r)-4-((R)-1-Aminoethyl)cyclohexanecarboxylic acid hydrochloride |
1318865-18-7 | 98% | 1g |
¥2469.00 | 2024-08-09 |
Trans-4-((R)-1-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on Trans-4-((R)-1-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride
Comprehensive Overview of Trans-4-((R)-1-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride (CAS No. 1318865-18-7)
Trans-4-((R)-1-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride (CAS No. 1318865-18-7) is a chiral cyclohexane derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its trans-configuration and (R)-stereochemistry, is widely utilized as a building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Its hydrochloride salt form enhances solubility and stability, making it a preferred choice for laboratory and industrial use.
The growing interest in chiral intermediates like Trans-4-((R)-1-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride aligns with the increasing demand for enantioselective synthesis in modern medicinal chemistry. Researchers frequently search for "CAS 1318865-18-7 suppliers" or "chiral cyclohexane derivatives" to source high-purity compounds for asymmetric catalysis and peptidomimetic studies. Its structural features, including the aminoethyl and carboxylic acid functional groups, enable versatile reactivity, facilitating the construction of complex molecular architectures.
In the context of trending topics, this compound intersects with discussions on "green chemistry" and "sustainable synthesis." Optimizing its production using eco-friendly solvents or catalytic methods addresses environmental concerns while maintaining yield efficiency. Additionally, its potential role in "protein-protein interaction inhibitors" has garnered attention, as evidenced by searches for "cyclohexane-based scaffolds in drug design." The hydrochloride salt form further ensures compatibility with biological assays, a key consideration for researchers investigating "bioavailability enhancement strategies."
From a technical perspective, Trans-4-((R)-1-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride exhibits unique physicochemical properties. Its melting point, solubility profile, and optical rotation are critical parameters for quality control, often queried as "CAS 1318865-18-7 specifications." Analytical techniques such as HPLC and NMR are routinely employed to verify enantiomeric purity, a metric vital for applications in asymmetric synthesis and pharmaceutical intermediates.
The compound’s relevance extends to emerging fields like "fragment-based drug discovery" (FBDD), where its rigid cyclohexane backbone serves as a core structure for library design. Searches for "small molecule fragments with amino acid motifs" highlight its utility in hit-to-lead optimization. Furthermore, its carboxylic acid group allows for straightforward derivatization, enabling the attachment of pharmacophores via amide coupling—a process frequently explored in "click chemistry" workflows.
Regulatory and safety aspects of CAS 1318865-18-7 are also frequently queried. While the compound is not classified as hazardous, proper handling protocols for hydrochloride salts (e.g., pH neutrality adjustments) are recommended. Suppliers often provide "material safety data sheets" (MSDS) to address compliance requirements, a detail sought after by laboratories adhering to "Good Laboratory Practice" (GLP) standards.
In summary, Trans-4-((R)-1-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride represents a multifaceted tool for synthetic and medicinal chemists. Its alignment with trends like "precision medicine" and "catalysis innovation" underscores its enduring value. As research into chiral auxiliaries and conformationally restricted analogs advances, this compound will likely remain a cornerstone in the toolkit of drug development.
1318865-18-7 (Trans-4-((R)-1-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)